3-(1-(Ethylsulfonyl)pyrrolidin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(1-ethylsulfonylpyrrolidin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C9H12F3N3O3S/c1-2-19(16,17)15-4-3-6(5-15)7-13-8(18-14-7)9(10,11)12/h6H,2-5H2,1H3
• InChI Key: DXZUXZKPFPVWMC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(C1)C2=NOC(=N2)C(F)(F)F
• Molecular Formula: C9H12F3N3O3S
• Molecular Weight: 299.27 g/mol

Description

3-(1-(Ethylsulfonyl)pyrrolidin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole, commonly referred to as EPO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EPO is a heterocyclic compound that contains a pyrrolidine ring, a trifluoromethyl group, and an oxadiazole ring. This compound has demonstrated a broad range of biological activities, making it an attractive target for drug development and other research applications.

Mechanism of Action

The mechanism of action of EPO is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. EPO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. EPO has also been shown to inhibit the activity of certain proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
EPO has been shown to have a broad range of biochemical and physiological effects. In vitro studies have demonstrated that EPO can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. EPO has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in vitro and in vivo. Additionally, EPO has been shown to have antimicrobial activity against various types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPO in lab experiments is its broad range of biological activities. This makes it a useful tool for studying various biological processes and for developing new drugs. However, one of the limitations of using EPO is its potential toxicity. EPO has been shown to be toxic to certain cell types, and its effects on human health are not fully understood.

Future Directions

There are several future directions for research on EPO. One area of interest is in the development of new drugs based on the structure of EPO. Researchers are also interested in studying the potential applications of EPO in the treatment of various diseases, including cancer, inflammation, and infectious diseases. Finally, further research is needed to fully understand the mechanism of action and potential toxicity of EPO.

Synthesis Methods

The synthesis of EPO is a complex process that involves several steps. One of the most common methods for synthesizing EPO is through the reaction of 1,3-dipolar cycloaddition between nitrile oxides and alkynes. This method has been proven to be effective in producing high yields of EPO with good purity.

Scientific Research Applications

EPO has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research for EPO is in the development of new drugs. EPO has demonstrated anti-inflammatory, anti-tumor, and anti-microbial properties, making it a potential candidate for the treatment of various diseases.